1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone

• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-1-[4-(4-phenylbenzoyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C26H26N2O3/c1-20-7-13-24(14-8-20)31-19-25(29)27-15-17-28(18-16-27)26(30)23-11-9-22(10-12-23)21-5-3-2-4-6-21/h2-14H,15-19H2,1H3
• InChI Key: NEBJERBARKIDTB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Description

1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone, also known as BRL-15572, is a compound that has been extensively studied in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone is not fully understood, but it is believed to act as a selective antagonist of the 5-HT2C receptor. This receptor is involved in the regulation of mood, appetite, and anxiety, and is therefore a potential target for the treatment of psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex and striatum, suggesting that it may have potential therapeutic applications in the treatment of dopamine-related disorders such as Parkinson's disease. This compound has also been shown to decrease the release of glutamate in the hippocampus, suggesting that it may have potential therapeutic applications in the treatment of disorders such as epilepsy and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone in lab experiments is that it is a highly selective antagonist of the 5-HT2C receptor, which reduces the likelihood of off-target effects. However, one limitation of using this compound in lab experiments is that it has relatively low potency, which may limit its usefulness in certain applications.

Future Directions

There are a number of future directions for the study of 1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone. One potential area of research is the development of more potent analogs of this compound that may be more effective in treating psychiatric and neurological disorders. Another potential area of research is the investigation of the long-term effects of this compound on brain function and behavior. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis method of 1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone involves a multi-step process that begins with the reaction of 4-methylphenol with potassium carbonate and ethyl bromide to form 4-ethylphenol. This is followed by the reaction of 4-ethylphenol with 1-bromo-2-chloroethane to form 1-(4-ethylphenoxy)-2-chloroethane. The final step involves the reaction of 1-(4-ethylphenoxy)-2-chloroethane with 4-biphenylcarboxylic acid and piperazine to form this compound.

Scientific Research Applications

1-[4-(Biphenyl-4-ylcarbonyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. This compound has also been shown to have anti-inflammatory effects, suggesting that it may have potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis.